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Compound of Interest

Compound Name: Hexabutyldistannane

Cat. No.: B1337062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hexabutyldistannane, also known as hexabutylditin or bis(tributyltin), is an organometallic

compound with the chemical formula C24H54Sn2.[1] It is a key reagent in organic synthesis,

primarily utilized for the introduction of tributylstannyl groups into organic molecules, a critical

step for various subsequent transformations.[2] This document provides a comprehensive

overview of its properties, synthesis, safety, and applications, with a focus on its utility in

forming carbon-carbon bonds.

Physicochemical Properties
Hexabutyldistannane is a clear, colorless to slightly yellow liquid at room temperature.[3][4] It

is characterized by its high boiling point and insolubility in water, while being soluble in many

organic solvents.[3][5]
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Property Value Source(s)

CAS Number 813-19-4 [1][3]

Molecular Formula C24H54Sn2 [1]

Molecular Weight 580.11 g/mol [6]

Appearance
Clear colorless to slightly

yellow liquid
[3][4]

Density 1.148 g/mL at 25 °C [3][7]

Boiling Point 197-198 °C at 10 mmHg [3][4]

Flash Point 130 °C (266 °F) - closed cup [3]

Refractive Index n20/D 1.512 [3]

Water Solubility Insoluble / Immiscible [3][5]

Storage Temperature Freezer (-20°C) [3][5]

Sensitivity Air and Moisture Sensitive [5]

Safety and Handling
Hexabutyldistannane is a hazardous substance that requires careful handling in a controlled

laboratory environment. It is toxic if swallowed, harmful in contact with skin, and causes skin

and serious eye irritation.[1][3] Prolonged or repeated exposure can cause damage to organs.

[1][3] It is also very toxic to aquatic life with long-lasting effects.[3]
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Hazard Class GHS Pictogram(s) Signal Word
Hazard
Statement(s)

Acute Toxicity, Oral

(Category 3)
💀 Danger

H301: Toxic if

swallowed.[1][3]

Acute Toxicity, Dermal

(Category 4)
💀 Danger

H312: Harmful in

contact with skin.[1][3]

Skin Irritation

(Category 2)
❗ Danger

H315: Causes skin

irritation.[1][3]

Eye Irritation

(Category 2A)
❗ Danger

H319: Causes serious

eye irritation.[1][3]

Reproductive Toxicity

(Category 1B)
☣️ Danger

H360: May damage

fertility or the unborn

child.

STOT, Repeated

Exposure (Category

1)

☣️ Danger

H372: Causes

damage to organs

through prolonged or

repeated exposure.[1]

[3]

Hazardous to the

Aquatic Environment
☣️ Danger

H410: Very toxic to

aquatic life with long

lasting effects.[3]

Precautionary Measures:

Handling: Obtain special instructions before use and do not handle until all safety

precautions have been read and understood. Use in a well-ventilated area. Avoid breathing

mist or vapors and prevent contact with skin and eyes. Do not eat, drink, or smoke when

using this product.

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[3] Recommended PPE includes eyeshields, faceshields, and

a suitable respirator (e.g., type ABEK EN14387 filter).
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

locked up or in an area accessible only to qualified persons. It is sensitive to air and

moisture.[5]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations. Avoid release to the environment.[3]

Synthesis of Hexabutyldistannane
Several methods exist for the synthesis of Hexabutyldistannane.

From Bis(tributyltin)oxide: One common laboratory-scale synthesis involves heating a

mixture of Bis(tributyltin)oxide (1 equivalent) and Tributyltin hydride (greater than 2

equivalents) under an inert argon atmosphere at 200 °C for 4 hours.[8][9] This reaction

cleanly produces Hexabutyldistannane in excellent yield.[9]

From Tributyltin Chloride: Another route involves the reaction of tributyltin chloride with a

reducing agent such as lithium, sodium, or magnesium.[10]

From Tributyltin Hydride: It can also be prepared by the catalytic elimination of hydrogen

from tributyltin hydride.[10]

Applications in Organic Synthesis
Hexabutyldistannane is a versatile reagent in modern organic synthesis, primarily serving as

a source of the tributylstannyl group for stannylation reactions.[2][11]

The most prominent application of Hexabutyldistannane is in palladium-catalyzed Stille cross-

coupling reactions.[11] In this reaction, an organostannane (R-SnBu3) couples with an

organohalide or pseudohalide (R'-X) to form a new carbon-carbon bond (R-R').

Hexabutyldistannane is used to prepare the necessary organostannane reagents via

stannylation of various organic substrates.[2][4] The Stille reaction is valued for its tolerance of

a wide variety of functional groups and generally mild reaction conditions.[11]
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Stannane Reagent Preparation
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Caption: General workflow for a Stille cross-coupling reaction.

Hexabutyldistannane serves as a precursor to the tributyltin radical (Bu3Sn•) upon photolysis

or thermal initiation.[8] This radical is a key intermediate in various transformations.

Formation of Oximes: Alkyl halides can be converted to oximes by reacting them with

Hexabutyldistannane and a nitrite ester (e.g., isoamylnitrit) in benzene under irradiation.[8]

The photolysis of the Sn-Sn bond generates tributyltin radicals, which abstract the halogen

atom from the starting material. The resulting alkyl radical is then trapped by the nitrite to

form the oxime product.[8]
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Reduction of Halogen Compounds: Aromatic bromides and iodides can be reduced

(dehalogenated) using Hexabutyldistannane in the presence of tetrabutylammonium

fluoride (TBAF).[8] Similarly, alkyl halides can be de-functionalized via a radical reaction

using AIBN as an initiator.[8]

Generation of Nitrile Oxides: The reaction of Hexabutyldistannane with hydroxyimidoyl

chlorides under irradiation provides a mild method for generating nitrile oxides.[8] If

conducted in the presence of an alkene, this leads to a 1,3-dipolar cycloaddition to form

isoxazolines directly.[8]
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Caption: Radical pathway for oxime synthesis using Hexabutyldistannane.
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Experimental Protocols
The following section details a representative experimental protocol for a reaction utilizing

Hexabutyldistannane.

This protocol is based on the general method for converting halogen compounds to oximes

using Hexabutyldistannane.[8]

Materials:

Benzyl bromide

Hexabutyldistannane (CAS 813-19-4)

Isoamyl nitrite

Benzene (anhydrous)

Inert gas (Argon or Nitrogen)

Equipment:

Quartz reaction vessel

Photochemical reactor (e.g., with a medium-pressure mercury lamp)

Magnetic stirrer and stir bar

Standard laboratory glassware

Syringes for liquid transfer

Apparatus for column chromatography (e.g., silica gel)

Procedure:

To a quartz reaction vessel equipped with a magnetic stir bar and under an inert atmosphere,

add anhydrous benzene as the solvent.
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Add benzyl bromide (1.0 equivalent) to the vessel.

Add Hexabutyldistannane (approx. 1.1 equivalents) to the solution via syringe.

Add isoamyl nitrite (approx. 1.2 equivalents) to the reaction mixture.

Seal the vessel and place it in the photochemical reactor.

Irradiate the stirred mixture at room temperature. Monitor the reaction progress using an

appropriate technique (e.g., TLC or GC-MS).

Upon completion, concentrate the reaction mixture under reduced pressure to remove the

solvent.

Purify the crude residue using silica gel column chromatography to isolate the desired

product, benzaldoxime.

Safety Precautions:

This reaction must be performed in a well-ventilated fume hood due to the toxicity of

Hexabutyldistannane, the volatility of benzene (a known carcinogen), and the lachrymatory

nature of benzyl bromide.

Wear appropriate PPE, including safety goggles, a lab coat, and chemically resistant gloves.

The photochemical reactor should be properly shielded to prevent exposure to UV radiation.

Handle all organotin waste appropriately for hazardous chemical disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Hexabutyldistannane
https://pubchem.ncbi.nlm.nih.gov/compound/Hexabutyldistannane
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-hexabutylditin-in-modern-organic-synthesis-wr
http://www.ichemical.com/products/813-19-4.html
https://www.lookchem.com/casno813-19-4.html
https://www.guidechem.com/encyclopedia/hexabutylditin-dic6983.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1_2_2_2-Hexabutyl-distannane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1_2_2_2-Hexabutyl-distannane
https://www.hzsqchem.com/Physical-and-Chemical-Properties-of-Hexabutyldistannane.html
https://de.wikipedia.org/wiki/Hexabutyldistannan
https://www.researchgate.net/publication/233205778_Synthesis_of_Hexabutylditin_from_Tributyltin_Hydride_and_bisTributyltinoxide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8441511.htm
https://www.nbinno.com/article/other-organic-chemicals/the-indispensable-role-of-hexabutyldistannane-in-modern-organic-synthesis-mi
https://www.benchchem.com/product/b1337062#hexabutyldistannane-cas-number-813-19-4
https://www.benchchem.com/product/b1337062#hexabutyldistannane-cas-number-813-19-4
https://www.benchchem.com/product/b1337062#hexabutyldistannane-cas-number-813-19-4
https://www.benchchem.com/product/b1337062#hexabutyldistannane-cas-number-813-19-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1337062?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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